Cas no 2396-05-6 (1-4-(dimethylamino)phenyl-2,2,2-trifluoroethan-1-one)

• Product Name: 1-4-(dimethylamino)phenyl-2,2,2-trifluoroethan-1-one
• CAS No: 2396-05-6
• MF: C₁₀H₁₀F₃NO
• MW: 217.18771314621
• MDL: MFCD00099468
• CID: 42882
• PubChem ID: 2825048
• Update Time: 2025-06-14

1-4-(dimethylamino)phenyl-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Dimethylamino)phenyl)-2,2,2-trifluoroethanone
• 4'-(Dimethylamino)-2,2,2-trifluoroacetophenone
• 1-(4-DIMETHYLAMINOPHENYL)-2,2,2-TRIFLUOROETHANONE
• 4'-N,N-Dimethylamino-2,2,2-trifluoroacetophenone
• 1-[4-(dimethylamino)phenyl]-2,2,2-trifluoroethan-1-one
• 4-dimethylaminotrifluoroacetophenone
• 1-4-(dimethylamino)phenyl-2,2,2-trifluoroethan-1-one
• Maybridge1_005475
• Aniline, N,N-dimethyl-4-trifluoroacetyl-
• SB79235
• 4'-(Dimethylamino)-2,2,2-trifluoroacetophenone, 97%
• 1-[4-(dimethylamino)phenyl]-2,2,2-trifluoroethanone
• 4 '-(Dimethylamino)-2,2,2-trifluoroacetophenone
• CDS1_000723
• W17024
• DTXSID90385015
• 4 inverted exclamation marka-(Dimethylamino)-2,2,2-trifluoroacetophenone
• C10H10F3NO
• A928465
• 1-(4-(Dimethylamino)phenyl)-2,2,2-trifluoroethan-1-one
• 1-[4-(dimethylamino)phenyl]-2, 2, 2-trifluoroethanone
• AKOS003242528
• SCHEMBL5949981
• HMS557A19
• FT-0607138
• DivK1c_001763
• J-503206
• BRD-K86182062-001-01-1
• 4-HYDROXYBENZOICACID4-METHOXYPHENYLESTER
• 2396-05-6
• Ethanone, 1-[4-(dimethylamino)phenyl]-2,2,2-trifluoro-
• EN300-1928409
• MFCD00099468
• AS-68794
• 1-(4-Dimethylamino-phenyl)-2,2,2-trifluoro-ethanone
• STK449124
• 4-Dimethylaminophenyl trifluoromethyl ketone
• 4-(Trifluoroacetyl)-N,N-dimethylaniline
• N,N-Dimethyl-p-(trifluoroacetyl)aniline
• A12324
• 622-614-3

• MDL： MFCD00099468
• Inchi： 1S/C10H10F3NO/c1-14(2)8-5-3-7(4-6-8)9(15)10(11,12)13/h3-6H,1-2H3
• InChI Key： NDKSWWUQHXZADC-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=CC=1)N(C)C)=O)(F)F

Computed Properties

• Exact Mass: 217.07100
• Monoisotopic Mass: 217.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.3A^2

Experimental Properties

• Color/Form: solid
• Density: 1.238
• Melting Point: 72-76 °C (lit.)
• Boiling Point: 265.8°C at 760 mmHg
• Flash Point: 114.5°C
• Refractive Index: 1.494
• PSA: 20.31000
• LogP: 2.49760
• Solubility: Not determined

1-4-(dimethylamino)phenyl-2,2,2-trifluoroethan-1-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Additional information on 1-4-(dimethylamino)phenyl-2,2,2-trifluoroethan-1-one

Comprehensive Overview of 1-4-(Dimethylamino)phenyl-2,2,2-Trifluoroethan-1-one (CAS No. 2396-05-6)

1-4-(Dimethylamino)phenyl-2,2,2-trifluoroethan-1-one (CAS No. 2396-05-6), often abbreviated as DMAP-TFEO, is a specialized organic compound with significant applications in pharmaceuticals, agrochemicals, and advanced material synthesis. This compound belongs to the class of trifluoromethyl ketones, which are renowned for their unique electronic and steric properties. The presence of both a dimethylamino group and a trifluoroacetyl moiety in its structure makes it a versatile intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like DMAP-TFEO has surged due to their enhanced stability, bioavailability, and metabolic resistance. These properties are particularly valuable in the development of next-generation pharmaceuticals and biologically active molecules. Researchers are increasingly focusing on sustainable synthesis methods for such compounds, aligning with the global push toward green chemistry and eco-friendly manufacturing.

The compound’s CAS No. 2396-05-6 is frequently searched in academic and industrial databases, reflecting its relevance in drug discovery and material science. Users often inquire about its synthetic routes, physicochemical properties, and potential applications. For instance, its role as a photoinitiator in polymer chemistry has garnered attention, especially in the context of UV-curable coatings and 3D printing resins.

Another trending topic is the use of DMAP-TFEO in organic electronics. Its electron-withdrawing trifluoromethyl group and electron-donating dimethylamino group create a push-pull effect, making it a candidate for organic semiconductors and non-linear optical materials. This dual functionality is also exploited in fluorescence probes and sensors, where precise molecular tuning is critical.

From a commercial perspective, 1-4-(dimethylamino)phenyl-2,2,2-trifluoroethan-1-one is available in high purity grades, catering to research laboratories and industrial-scale production. Suppliers often highlight its low toxicity and compatibility with standard laboratory protocols, which are key considerations for end-users. The compound’s storage stability and handling guidelines are also frequently discussed in technical datasheets.

In summary, CAS No. 2396-05-6 represents a critical building block in modern chemistry, bridging gaps between academic research and industrial innovation. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—underscore its importance in contemporary scientific endeavors. As the field evolves, DMAP-TFEO is poised to remain a focal point for breakthroughs in sustainable chemistry and cutting-edge technology.